Cas no 112996-50-6 (3-(butylamino)butanoic acid)

3-(Butylamino)butanoic acid is a specialized organic compound featuring both amino and carboxylic acid functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure allows for selective reactivity, enabling its use in the preparation of modified peptides, bioactive molecules, and chiral building blocks. The butylamino side chain enhances lipophilicity, which can be advantageous in designing compounds with tailored solubility profiles. This compound is particularly valued for its potential in medicinal chemistry, where it may serve as a precursor for drug candidates or prodrugs. High purity grades ensure consistent performance in research and industrial processes.

3-(butylamino)butanoic acid structure

Product Name:3-(butylamino)butanoic acid

CAS No:112996-50-6

MF:C₈H₁₇NO₂

MW:159.2260825634

CID:2609883

PubChem ID:13780131

Update Time:2025-06-09

3-(butylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(butylamino)butanoic acid
- SCHEMBL11134700
- 3-(Butylamino)-butanoic acid
- AKOS009568320
- MFCD01570254
- DTXSID50549237
- 112996-50-6
- Butanoic acid, 3-(butylamino)-
- Inchi： 1S/C8H17NO2/c1-3-4-5-9-7(2)6-8(10)11/h7,9H,3-6H2,1-2H3,(H,10,11)
- InChI Key： FQCRYEOIYUNCOC-UHFFFAOYSA-N
- SMILES： OC(CC(C)NCCCC)=O

Computed Properties

Exact Mass: 159.125928785Da
Monoisotopic Mass: 159.125928785Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 115
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 49.3Å²

3-(butylamino)butanoic acid Pricemore >>

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1PlusChem	1P01G3HX-250mg	Butanoic acid, 3-(butylamino)-	112996-50-6	97%	250mg	$306.00	2023-12-26
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